Cas no 1461706-90-0 (tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate)

• Product Name: tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate
• CAS No: 1461706-90-0
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 5170517
• PubChem ID: 75449178
• Update Time: 2025-07-23

tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate
• Carbamic acid, N-(4-cyclopentyl-5-thiazolyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H20N2O2S/c1-13(2,3)17-12(16)15-11-10(14-8-18-11)9-6-4-5-7-9/h8-9H,4-7H2,1-3H3,(H,15,16)
• InChI Key： MCYAVHPUAINAGT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1SC=NC=1C1CCCC1

Additional information on tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate

Introduction to Tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate (CAS No. 1461706-90-0)

Tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate, a compound with the chemical identifier CAS No. 1461706-90-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and incorporates a thiazole moiety, which is well-documented for its diverse biological activities. The structural features of this molecule, particularly the combination of a tert-butyl group and a cyclopentyl-substituted thiazole ring, contribute to its unique pharmacological profile.

The synthesis and characterization of tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate have been the subject of extensive research due to its potential applications in medicinal chemistry. The tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for oral administration and improving its bioavailability. Meanwhile, the thiazole ring is known for its role in various biological processes, including antimicrobial and anti-inflammatory activities.

Recent studies have highlighted the importance of thiazole derivatives in developing novel therapeutic agents. The presence of the cyclopentyl group in tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate further modulates its pharmacokinetic properties, making it an attractive candidate for further investigation. Researchers have been exploring its potential in treating a range of diseases, including neurological disorders and infectious diseases.

In the realm of drug discovery, the structural diversity offered by heterocyclic compounds like thiazole derivatives is invaluable. The incorporation of functional groups such as carbamates can lead to enhanced binding affinity and selectivity towards biological targets. This has prompted scientists to delve deeper into understanding the interactions between tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate and various enzymes and receptors.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The versatility of its structure allows for modifications that can tailor its biological activity towards specific therapeutic outcomes. For instance, researchers have been investigating how subtle changes in the substitution pattern around the thiazole ring can influence its pharmacological effects.

The pharmaceutical industry has shown considerable interest in developing new drugs based on thiazole scaffolds due to their proven efficacy in multiple therapeutic areas. Tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate is no exception and has been tested in various preclinical models to assess its safety and efficacy. Preliminary results suggest that it exhibits promising activity against certain pathogens and could potentially be developed into a new treatment option.

The development of novel carbamates has also been driven by the need for safer alternatives to existing treatments. Carbamates are known for their relatively low toxicity profile compared to other classes of drugs. This makes them particularly attractive for long-term therapeutic use. The unique structural features of tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate contribute to this safety profile while maintaining potent biological activity.

In conclusion, tert-butyl N-(4-cyclopentyl-1,3-thiazol-5-yl)carbamate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.